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Compound of Interest

Compound Name:
(S)-(-)-3-(Benzoylthio)-2-

methylpropanoic acid

Cat. No.: B029918 Get Quote

An In-depth Technical Guide to (S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid

This technical guide provides a comprehensive overview of (S)-(-)-3-(Benzoylthio)-2-
methylpropanoic acid, a chiral organic compound of significant interest in pharmaceutical

synthesis. The document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical structure, properties, synthesis, and

its primary application as a key intermediate.

Chemical Structure and Properties
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid is a carboxylic acid containing a benzoylthio

group and a chiral center at the second carbon of the propanoic acid chain. Its specific

levorotatory stereoisomer is crucial for its application in the synthesis of certain

pharmaceuticals.
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Identifier Value

CAS Number 72679-02-8

Molecular Formula C₁₁H₁₂O₃S

Molecular Weight 224.28 g/mol

SMILES
C(O)(=O)--INVALID-LINK--

CSC(=O)C1=CC=CC=C1

InChI Key BCAYPPFBOJCRPN-MRVPVSSYSA-N

Physicochemical Properties
Property Value

Melting Point 61-63 °C

Boiling Point 367.5 ± 34.0 °C (Predicted)

Appearance White to off-white solid

Solubility Soluble in chloroform, ethanol, and methanol

Synthesis
The synthesis of (S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid is a two-step process that

begins with the formation of a racemic mixture, followed by a chemical resolution to isolate the

desired (S)-enantiomer. The following protocols are based on established methods.[1]

Synthesis of Racemic (±)-3-(Benzoylthio)-2-
methylpropanoic Acid
A common method for the synthesis of the racemic mixture involves the reaction of thiobenzoic

acid with methacrylic acid.[1]

Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, dissolve thiobenzoic acid and methacrylic acid

in acetone.
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Reaction Conditions: The reaction mixture is heated to reflux and maintained at this

temperature for approximately 5 hours.[1]

Work-up: After the reaction is complete, the acetone is removed under reduced pressure.

The resulting residue is partitioned between hexane and water.

Isolation: The hexane layer, containing the product, is separated and cooled to 0-5 °C to

induce crystallization.

Purification: The crystalline precipitate of (±)-3-(benzoylthio)-2-methylpropanoic acid is

collected by filtration and dried.

Thiobenzoic Acid

(±)-3-(Benzoylthio)-2-methylpropanoic Acid

Acetone, Reflux

Methacrylic Acid

Click to download full resolution via product page

Synthesis of Racemic Mixture

Resolution of (±)-3-(Benzoylthio)-2-methylpropanoic
Acid
The separation of the enantiomers is achieved by forming diastereomeric salts with a chiral

resolving agent, typically (+)-dehydroabietylamine.[1]

Experimental Protocol:

Salt Formation: The racemic (±)-3-(benzoylthio)-2-methylpropanoic acid is dissolved in a

suitable solvent such as ethyl acetate. A solution of (+)-dehydroabietylamine in the same

solvent is added.

Crystallization: The mixture is allowed to stand, promoting the crystallization of the less

soluble diastereomeric salt, which is the salt of the desired (S)-enantiomer.
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Isolation of Diastereomeric Salt: The crystalline salt is collected by filtration. It may be

recrystallized to improve chiral purity.

Liberation of the (S)-Enantiomer: The purified diastereomeric salt is treated with an acid

(e.g., HCl) to protonate the carboxylic acid and a base (e.g., NaOH) to neutralize the

resolving agent.

Extraction and Isolation: The liberated (S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid is

extracted with an organic solvent, and the solvent is evaporated to yield the pure product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029918#s-3-benzoylthio-2-methylpropanoic-acid-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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